Cas no 1402446-06-3 (ethyl 2-(2-cyclopropyloxazol-4-yl)acetate)

• Product Name: ethyl 2-(2-cyclopropyloxazol-4-yl)acetate
• CAS No: 1402446-06-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 2115765
• Update Time: 2023-11-19

ethyl 2-(2-cyclopropyloxazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-cyclopropyloxazol-4-yl)acetate
• SPNLECOUFSFGRD-UHFFFAOYSA-N
• Ethyl (2-cyclopropyl-1,3-oxazol-4-yl)acetate
• 4-Oxazoleacetic acid, 2-cyclopropyl-, ethyl ester
• CID 86672106

• Inchi： 1S/C10H13NO3/c1-2-13-9(12)5-8-6-14-10(11-8)7-3-4-7/h6-7H,2-5H2,1H3
• InChI Key： SPNLECOUFSFGRD-UHFFFAOYSA-N
• SMILES： O1C=C(CC(=O)OCC)N=C1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 215
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 281.4±15.0 °C(Predicted)
• pka: 1.29±0.12(Predicted)